Cas no 2025-33-4 (Benzo[c]isoxazol-3-amine)

• Product Name: Benzo[c]isoxazol-3-amine
• CAS No: 2025-33-4
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD17392817
• CID: 1027826
• PubChem ID: 55280983
• Update Time: 2025-11-06

Benzo[c]isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• Benzo[c]isoxazol-3-amine
• 2,1-benzoxazol-3-amine
• 2,1-Benzisoxazol-3-amine
• 3-aminoanthranil
• 3-amino-2,1-benzisoxazole
• 2,1-Benzisoxazole-3-amine
• OVRJXOQDNKJZFJ-UHFFFAOYSA-N
• FCH935209
• 0380AB
• SY233373
• AX8165586
• CS-0328369
• MFCD17392817
• SCHEMBL1013979
• AS-58164
• 2025-33-4
• DTXSID50717358
• AKOS006337524
• AC2203
• (2-Pyrrolidin-3-yl-ethyl)-carbamic acid benzyl ester

• MDL： MFCD17392817
• Inchi： 1S/C7H6N2O/c8-7-5-3-1-2-4-6(5)9-10-7/h1-4H,8H2
• InChI Key： OVRJXOQDNKJZFJ-UHFFFAOYSA-N
• SMILES： O1C(=C2C=CC=CC2=N1)N

Computed Properties

• Exact Mass: 134.048012819g/mol
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 1.4

Benzo[c]isoxazol-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on Benzo[c]isoxazol-3-amine

Comprehensive Overview of Benzo[c]isoxazol-3-amine (CAS No. 2025-33-4): Properties, Applications, and Research Insights

Benzo[c]isoxazol-3-amine (CAS No. 2025-33-4) is a heterocyclic organic compound featuring a fused benzene and isoxazole ring system. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential biological activities. The benzo[c]isoxazole scaffold is particularly notable for its electron-rich aromatic system, which enables diverse chemical modifications at the 3-amino position.

Recent studies highlight the growing interest in Benzo[c]isoxazol-3-amine derivatives as privileged structures in drug discovery. Researchers are actively exploring its applications in designing kinase inhibitors, antimicrobial agents, and CNS-targeting compounds. The compound's CAS 2025-33-4 serves as a crucial identifier in chemical databases, facilitating patent searches and regulatory compliance across industries.

From a synthetic chemistry perspective, 2025-33-4 Benzo[c]isoxazol-3-amine offers multiple advantages. Its amine functionality allows for straightforward derivatization through amide coupling, reductive amination, or nucleophilic substitution reactions. The isoxazole ring's inherent stability under physiological conditions makes it an attractive pharmacophore in medicinal chemistry programs targeting metabolic disorders and inflammatory diseases.

Analytical characterization of Benzo[c]isoxazol-3-amine CAS 2025-33-4 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and establish its physicochemical properties, including solubility profiles and partition coefficients - critical parameters for formulation development.

In material science applications, researchers are investigating Benzo[c]isoxazol-3-amine-based polymers for organic electronics. The compound's conjugated system and hydrogen-bonding capacity show promise in developing novel semiconductors and luminescent materials. This aligns with current industry trends toward sustainable, bio-compatible electronic components.

Environmental and safety assessments of CAS 2025-33-4 indicate favorable biodegradation profiles compared to traditional aromatic amines. Modern green chemistry approaches are being applied to optimize its synthetic routes, reducing hazardous byproducts and improving atom economy - addressing growing concerns about chemical sustainability.

The global market for Benzo[c]isoxazol-3-amine reflects increasing demand from contract research organizations and academic institutions. Suppliers now offer customized quantities ranging from milligram-scale for screening to kilogram quantities for process development, accompanied by comprehensive analytical documentation.

Emerging research directions explore the compound's potential in Benzo[c]isoxazol-3-amine Schiff base complexes for catalytic applications. These metal-organic hybrids demonstrate interesting reactivity patterns in asymmetric synthesis, contributing to the development of novel chiral catalysts for pharmaceutical manufacturing.

From a regulatory standpoint, 2025-33-4 currently falls under standard chemical handling protocols without special restrictions in most jurisdictions. However, researchers must consult updated safety data sheets as regulatory frameworks evolve, particularly concerning amino-substituted heterocycles.

Future perspectives suggest expanding applications of Benzo[c]isoxazol-3-amine scaffolds in bioorthogonal chemistry and targeted drug delivery systems. The compound's structural features enable conjugation with biomolecules while maintaining stability in biological environments - a key requirement for theranostic applications.

Quality control protocols for CAS 2025-33-4 Benzo[c]isoxazol-3-amine emphasize rigorous impurity profiling, especially for pharmaceutical-grade material. Modern analytical techniques can detect and quantify isomeric impurities at parts-per-million levels, ensuring batch-to-batch consistency in research applications.

The scientific literature documents over 50 patented applications involving Benzo[c]isoxazol-3-amine derivatives since 2015, demonstrating its growing importance in intellectual property landscapes. Key patent clusters focus on its use as intermediates for antiviral and anticancer agents.

Comparative studies of Benzo[c]isoxazol-3-amine with related heterocycles reveal distinct advantages in metabolic stability and bioavailability parameters. These findings support its selection over traditional aniline derivatives in lead optimization programs, particularly for CNS-penetrant molecules.

Industrial-scale production of 2025-33-4 employs continuous flow chemistry methods to enhance yield and safety. Process intensification techniques have reduced typical reaction times from hours to minutes while improving selectivity - addressing key challenges in heterocyclic amine synthesis.

Recent breakthroughs in computational chemistry enable accurate prediction of Benzo[c]isoxazol-3-amine interaction profiles with biological targets. Molecular docking studies suggest favorable binding modes with various enzyme active sites, guiding rational drug design efforts in virtual screening campaigns.